3-Chloro-5-(4-methoxy-2-methylphenyl)phenol

• IUPAC Name: 3-chloro-5-(4-methoxy-2-methylphenyl)phenol
• InChI: InChI=1S/C14H13ClO2/c1-9-5-13(17-2)3-4-14(9)10-6-11(15)8-12(16)7-10/h3-8,16H,1-2H3
• InChI Key: CZPQBUVWYZSVJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C14H13ClO2
• DSSTOX Substance ID: DTXSID50685967
• Molecular Weight: 248.70 g/mol
• CAS No.: 1261920-23-3

Description

3-Chloro-5-(4-methoxy-2-methylphenyl)phenol is an organic compound that belongs to the class of phenols It is characterized by the presence of a chloro group at the third position and a methoxy-2-methylphenyl group at the fifth position on the phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(4-methoxy-2-methylphenyl)phenol can be achieved through several methods. One common approach involves the reaction of 3-chlorophenol with 4-methoxy-2-methylbenzene under specific conditions. The reaction typically requires a catalyst and may be carried out in the presence of a base to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-5-(4-methoxy-2-methylphenyl)phenol may involve large-scale reactions using optimized conditions to maximize yield and purity. The process may include steps such as purification through recrystallization or distillation to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(4-methoxy-2-methylphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding hydroxy derivatives.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce hydroxy derivatives.

Scientific Research Applications

3-Chloro-5-(4-methoxy-2-methylphenyl)phenol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research may explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(4-methoxy-2-methylphenyl)phenol involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-3-methylphenol: Similar in structure but with different substituents, leading to variations in chemical properties and applications.

2-Chloro-5-methylphenol: Another related compound with distinct reactivity and uses.